Cas no 3166-15-2 (9H-Thioxanthen-9-one,10,10-dioxide)

• Product Name: 9H-Thioxanthen-9-one,10,10-dioxide
• CAS No: 3166-15-2
• MF: C₁₃H₈O₃S
• MW: 244.265822410583
• CID: 309429
• PubChem ID: 220255
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,10,10-dioxide
• 10,10-dioxothioxanthen-9-one
• 9-oxo-9H-thioxanthene-10,10-dioxide
• 9-thioxanthone 10,10-dioxide
• AC1L58IP
• AC1Q6JFQ
• NSC2729
• NSC658182
• STK331816
• SureCN472539
• thioxanten-9-one 10,10-dioxide
• Thioxanthen-9-one 10,10-dioxide
• thioxanthen-9-one-10,10-dioxide
• thioxanthen-9-one-S,S-dioxide
• Thioxanthone S,S-dioxide
• CHEMBL420780
• 9H-Thioxanthen-9-one, 10,10-dioxide
• 9H-thioxanthen-9-one 10,10-dioxide
• NSC-658182
• THIOXANTHEN-9-ONE,10-DIOXIDE
• 10,10-Dioxo-10H-10l6-thioxanthen-9-one
• 10,10-Dioxo-10H-10lambda*6*-thioxanthen-9-one
• AKOS005439572
• 10,10-dioxo-thioxanthen-9-one
• 9H-Thioxanthen-9-one,10-dioxide
• SCHEMBL472539
• NSC-2729
• BDBM50059260
• Thioxanthen-9-one, 10,10-dioxide
• 3166-15-2
• DTXSID30277526
• NCI60_020341
• 10,10-Dioxo-10H-10I>>6-thioxanthen-9-one
• thioxanthone-10,10-dioxide
• DRIRMYPZOAOUPR-UHFFFAOYSA-N

• Inchi： 1S/C13H8O3S/c14-13-9-5-1-3-7-11(9)17(15,16)12-8-4-2-6-10(12)13/h1-8H
• InChI Key： DRIRMYPZOAOUPR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 244.01944
• Monoisotopic Mass: 244.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21
• LogP: 3.14460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes